Cas no 1804798-82-0 (2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol)

2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with iodine, methoxy, trifluoromethoxy, and hydroxymethyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules with tailored electronic and steric properties. The iodine moiety offers reactivity for cross-coupling reactions, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The hydroxymethyl group provides a handle for further derivatization. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, given its balanced reactivity and stability under synthetic conditions. High purity and well-defined reactivity ensure consistent performance in demanding applications.
2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol structure
1804798-82-0 structure
Product Name:2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol
CAS No:1804798-82-0
MF:C8H7F3INO3
MW:349.045765161514
CID:4835461
Update Time:2025-09-27

2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol
    • Inchi: 1S/C8H7F3INO3/c1-15-6-2-5(16-8(9,10)11)4(3-14)7(12)13-6/h2,14H,3H2,1H3
    • InChI Key: SDGDNZFHRYKZLG-UHFFFAOYSA-N
    • SMILES: IC1C(CO)=C(C=C(N=1)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 229
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.6

2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091540-1g
2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol
1804798-82-0 97%
1g
$1,445.30 2022-04-01

Additional information on 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol

Recent Advances in the Study of 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804798-82-0)

The compound 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804798-82-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly those containing trifluoromethoxy and iodo substituents. These functional groups are known to enhance the metabolic stability and binding affinity of small molecules to biological targets. The compound 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol, with its distinct substitution pattern, has been investigated as a key intermediate in the synthesis of novel bioactive molecules.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol as a building block to synthesize potent and selective kinase inhibitors, demonstrating promising results in preclinical models.

In addition to its role in kinase inhibitor development, this compound has also been explored for its potential in antimicrobial therapy. Recent in vitro studies have shown that derivatives of 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol exhibit significant activity against a range of bacterial and fungal pathogens. These findings suggest that further optimization of this scaffold could lead to the discovery of new antimicrobial agents with improved efficacy and safety profiles.

The synthesis of 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol has been refined in recent years, with researchers developing more efficient and scalable routes. Key improvements include the use of palladium-catalyzed cross-coupling reactions and the optimization of reaction conditions to enhance yield and purity. These advancements have facilitated the broader application of this compound in medicinal chemistry research.

Looking ahead, the potential of 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol extends beyond its current applications. Ongoing research is exploring its utility in the design of radiopharmaceuticals and as a probe for studying enzyme mechanisms. The versatility of this compound underscores its value as a tool in chemical biology and drug discovery.

In conclusion, the compound 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804798-82-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable asset in the field of medicinal chemistry. Continued research into its applications and derivatives is expected to yield further insights and innovations in drug discovery.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.